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Compound of Interest

Compound Name: Silver dichromate

Cat. No.: B8822332

This document provides a concise technical overview of the fundamental chemical properties of
silver dichromate, focusing on its molar mass and the concept of molecular weight as it
applies to this inorganic compound.

Core Concepts: Molar Mass vs. Molecular Weight

For a compound like silver dichromate (Ag2Cr207), the terms "molar mass" and "molecular
weight" are often used interchangeably, though they have distinct definitions.

o Molecular Weight: This is the mass of a single molecule, typically expressed in atomic mass
units (amu). As an ionic compound, silver dichromate does not exist as discrete molecules
but rather as a crystal lattice of silver (Ag*) and dichromate (Cr=072") ions. Therefore, the
term "formula weight" is more precise and is calculated for one formula unit of the
compound.

e Molar Mass: This is the mass of one mole (approximately 6.022 x 1023 formula units) of the
compound. It is numerically equivalent to the formula weight but is expressed in grams per
mole ( g/mol ).[1][2] This value is crucial for stoichiometric calculations in experimental
research.

Calculation Methodology

The molar mass of silver dichromate is determined by summing the atomic masses of its
constituent atoms according to its chemical formula.[3]
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Chemical Formula: Ag2Cr207[1][4]

The formula indicates that one formula unit of silver dichromate contains:
e Two (2) atoms of Silver (Ag)

e Two (2) atoms of Chromium (Cr)

e Seven (7) atoms of Oxygen (O)

The calculation protocol is as follows:

« |dentify Atomic Masses: Obtain the standard atomic weight for each element from the
periodic table.

o Calculate Total Mass per Element: Multiply the atomic weight of each element by the number
of atoms of that element present in the formula.

e Sum Elemental Masses: Add the total masses of all constituent elements to arrive at the final
molar mass.

Quantitative Data Summary

The data used for the calculation and the resulting molar mass are presented below.

o Standard Total Mass
Quantity in . . L
Element Symbol Atomic Weight  Contribution (
Formula
(g/mol) g/mol )
Silver Ag 2 107.87 215.74
Chromium Cr 2 51.996 103.992
Oxygen o) 7 15.999 111.993
Total Agz2Cr207 - - 431.725

Based on this calculation, the molar mass of silver dichromate is 431.73 g/mol . This value is
consistent with figures published by various chemical data sources.[5][6][7]
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Logical Workflow for Molar Mass Calculation

The following diagram illustrates the logical process for deriving the molar mass of silver
dichromate from the atomic weights of its components.

Silver (Ag)
Atomic Mass: 107.87 g/mol

Chromium (Cr)
Atomic Mass: 52.00 g/mol

Oxygen (O)
Atomic Mass: 16.00 g/mol

x 2 x 2 x7

Summation Node

< 3 (Mass x Count)

>

Molar Mass of Ag2Cr207
431.73 g/mol

Click to download full resolution via product page

Caption: Molar mass derivation for Silver Dichromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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